Cas no 148257-97-0 (Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-)

Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]- structure
148257-97-0 structure
Product Name:Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-
CAS No:148257-97-0
MF:C22H16Br2O2
MW:472.169244766235
CID:2778428
Update Time:2023-08-07

Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1,4-phenylenebis[[4-(bromomethyl)phenyl]-
    • 1,4-Bis[4-(bromomethyl)benzoyl]benzene
    • Inchi: 1S/C22H16Br2O2/c23-13-15-1-5-17(6-2-15)21(25)19-9-11-20(12-10-19)22(26)18-7-3-16(14-24)4-8-18/h1-12H,13-14H2
    • InChI Key: PRPLRXTVYLOJNZ-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1)C(C1C=CC(=CC=1)C(C1C=CC(CBr)=CC=1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 425
  • XLogP3: 5.7
  • Topological Polar Surface Area: 34.1
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